Cas no 1804937-34-5 (Ethyl 2-cyano-6-ethyl-4-methylphenylacetate)

• Product Name: Ethyl 2-cyano-6-ethyl-4-methylphenylacetate
• CAS No: 1804937-34-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5010008
• Update Time: 2025-05-27

Ethyl 2-cyano-6-ethyl-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-ethyl-4-methylphenylacetate

• Inchi： 1S/C14H17NO2/c1-4-11-6-10(3)7-12(9-15)13(11)8-14(16)17-5-2/h6-7H,4-5,8H2,1-3H3
• InChI Key： DMUZSHOHUIOTHT-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(C)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-6-ethyl-4-methylphenylacetate

Comprehensive Overview of Ethyl 2-cyano-6-ethyl-4-methylphenylacetate (CAS No. 1804937-34-5)

Ethyl 2-cyano-6-ethyl-4-methylphenylacetate (CAS No. 1804937-34-5) is a specialized organic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Its unique molecular structure, featuring a cyano group and an ethyl ester moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive molecules and high-performance materials.

The compound's systematic name, Ethyl 2-cyano-6-ethyl-4-methylphenylacetate, highlights its key functional groups: the cyano (-CN) group, which enhances reactivity, and the ethyl ester segment, which improves solubility and stability. These features align with current trends in green chemistry and sustainable synthesis, as the compound can be tailored for eco-friendly processes. Its CAS registry number, 1804937-34-5, ensures precise identification in global databases, catering to regulatory and research needs.

In recent years, the demand for fine chemicals like Ethyl 2-cyano-6-ethyl-4-methylphenylacetate has surged, driven by advancements in drug discovery and crop protection. Users frequently search for terms such as "synthesis of ethyl 2-cyano-6-ethyl-4-methylphenylacetate" or "applications of CAS 1804937-34-5," reflecting its relevance in R&D. The compound's role in heterocyclic chemistry is particularly noteworthy, as it serves as a precursor for nitrogen-containing scaffolds, a hotspot in medicinal chemistry.

From a technical perspective, Ethyl 2-cyano-6-ethyl-4-methylphenylacetate exhibits excellent compatibility with modern catalytic methods, including palladium-catalyzed cross-coupling and microwave-assisted reactions. These methods align with industry preferences for time-efficient and cost-effective synthesis. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale production, addressing common queries about "storage conditions for CAS 1804937-34-5."

The compound's potential extends to material science, where its aromatic and polar groups contribute to the design of advanced polymers and liquid crystals. This versatility answers growing searches for "innovative materials derived from ethyl 2-cyano-6-ethyl-4-methylphenylacetate." Furthermore, its low environmental persistence, as indicated by preliminary biodegradability studies, positions it favorably in discussions about sustainable chemical innovation.

In summary, Ethyl 2-cyano-6-ethyl-4-methylphenylacetate (CAS No. 1804937-34-5) is a multifaceted compound bridging gaps between pharmaceuticals, agrochemicals, and materials engineering. Its adaptability to cutting-edge synthetic techniques and alignment with global sustainability goals ensure its continued prominence in scientific and industrial discourse.